Cas no 2227736-38-9 (4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one
• CAS No: 2227736-38-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5568715
• PubChem ID: 165594894
• Update Time: 2025-10-29

4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635143
• 4-amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one
• 2227736-38-9
• 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C11H15N3O/c1-7-3-4-9(13-6-7)11-8(12)5-10(15)14(11)2/h3-4,6,8,11H,5,12H2,1-2H3/t8-,11-/m0/s1
• InChI Key： QRWNJGTZJZGITP-KWQFWETISA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CC(C)=CN=2)N1C)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.2Ų

Additional information on 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one (CAS No. 2227736-38-9)

The compound 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one, identified by its CAS number 2227736-38-9, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This heterocyclic compound features a pyrrolidin-2-one core substituted with an amino group and a 5-methylpyridin-2-yl moiety, making it a versatile building block for drug discovery. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for novel pyrrolidinone derivatives has surged, driven by their applications in treating conditions like inflammation and neurodegenerative diseases. The 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one structure is particularly noteworthy for its potential to modulate enzyme activity, a property frequently explored in kinase inhibitor development. Computational studies suggest its scaffold could interact with ATP-binding sites, aligning with current trends in precision medicine and targeted therapy.

Synthetic accessibility is another key advantage of CAS 2227736-38-9. Modern green chemistry approaches enable efficient production with reduced environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing. The compound's stability under physiological conditions makes it attractive for prodrug design, a hot topic in drug delivery optimization forums.

Analytical characterization of 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one typically involves advanced techniques like LC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), crucial for reliable research outcomes. The scientific community actively discusses proper storage conditions (typically -20°C under inert atmosphere) to maintain stability, as evidenced by frequent queries in research chemical forums.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound. Its primary amino group serves as an excellent handle for creating fluorescent probes or antibody-drug conjugates, reflecting the booming interest in theranostic agents. Patent literature reveals growing intellectual property activity around similar structures, indicating commercial potential in diagnostic imaging and personalized medicine.

From a regulatory perspective, 2227736-38-9 currently falls outside controlled substance lists, facilitating global research collaboration. However, laboratories should always verify local regulations before acquisition. The compound's non-hazardous nature (as per standard safety assessments) makes it suitable for academic settings, contributing to its popularity in university research programs.

Ongoing structure-activity relationship (SAR) studies explore modifications to the pyrrolidin-2-one core and pyridinyl substituents. Preliminary data suggest that varying these moieties can significantly alter bioavailability and target selectivity. Such investigations align perfectly with current pharmaceutical industry priorities of developing next-generation small molecule therapeutics with improved pharmacokinetic profiles.

The scientific literature contains limited but promising preclinical data regarding this specific compound. Researchers speculate about potential applications in modulating protein-protein interactions, a cutting-edge area in drug discovery. These characteristics position 4-Amino-1-methyl-5-(5-methylpyridin-2-yl)pyrrolidin-2-one as a valuable tool for investigating new therapeutic paradigms beyond traditional enzyme inhibition.

For synthetic chemists, the compound presents interesting challenges in stereoselective synthesis due to its chiral centers. Recent methodological advances in asymmetric catalysis offer solutions for obtaining enantiomerically pure material, addressing a common pain point in medicinal chemistry projects. Discussion forums frequently feature technical questions about optimizing yields for this synthesis.

Commercial availability of CAS 2227736-38-9 has improved significantly, with multiple specialty chemical suppliers now offering gram to kilogram quantities. Pricing trends indicate growing market acceptance, though researchers should compare certificate of analysis (CoA) specifications between vendors. The compound's shelf life and lot-to-lot consistency remain frequent purchasing considerations.

In computational drug design, this scaffold appears in virtual screening libraries targeting GPCRs and ion channels. Its moderate molecular weight (221.26 g/mol) and favorable Lipinski rule parameters make it an attractive starting point for lead optimization programs. These characteristics explain its inclusion in many pharmaceutical company compound collections.

Future research directions likely include exploring the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its molecular features suggest possible utility as a warhead or linker component in these innovative therapeutic modalities. Such applications would significantly expand the commercial and scientific value of this interesting chemical entity.